Cas no 2816913-46-7 (6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester)

• Product Name: 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester
• CAS No: 2816913-46-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5924370
• Update Time: 2025-06-28

6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester

• Inchi： 1S/C11H10N2O4/c1-5-3-4-6-8(7(5)10(15)17-2)9(14)13-11(16)12-6/h3-4H,1-2H3,(H2,12,13,14,16)
• InChI Key： PPZHFBGPQBREOD-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(OC)=O)=C(C)C=C2)C(=O)NC1=O

Experimental Properties

• Density: 1.334±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.57±0.20(Predicted)

Additional information on 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester

6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester: A Comprehensive Overview

6-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-quinazoline-5-carboxylic acid methyl ester, with the CAS number 2816913-46-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have been extensively studied due to their potential biological activities and applications in drug discovery.

The molecular structure of this compound is characterized by a quinazoline ring system with specific substituents. The presence of a methyl group at the 6-position and a methoxy group at the 5-position introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of certain kinases and other enzymes involved in disease pathways. For instance, research published in 2023 demonstrated that analogs of this compound exhibit potent inhibitory activity against protein kinase B (PKB), a key player in cancer cell survival and proliferation. Such findings underscore the importance of this compound in anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use in catalysis and sensor technologies. For example, a 2023 study reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering new avenues for green chemistry.

The synthesis of 6-Methyl-2,4-dioxo... involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by functionalization at specific positions to introduce the desired substituents. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times compared to traditional methods.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its molecular structure and purity. Recent advancements in computational chemistry have also enabled researchers to predict the compound's physicochemical properties using quantum mechanical calculations.

In conclusion, 6-Methyl... stands as a testament to the ongoing advancements in organic synthesis and its applications across diverse scientific disciplines. Its unique chemical properties and promising biological activities make it a valuable tool for researchers in academia and industry alike.